methyl 2-{[4-(4-methoxyphenyl)-7-methyl-2-oxo-2H-chromen-5-yl]oxy}propanoate

Specification

• Molecular Formula: C21H20O6
• Molecular Weight: 368.4 g/mol
• IUPAC Name: methyl 2-[4-(4-methoxyphenyl)-7-methyl-2-oxochromen-5-yl]oxypropanoate
• Standard InChI: InChI=1S/C21H20O6/c1-12-9-17(26-13(2)21(23)25-4)20-16(11-19(22)27-18(20)10-12)14-5-7-15(24-3)8-6-14/h5-11,13H,1-4H3
• Standard InChI Key: XRMXVTURWFDZCI-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C(=CC(=O)O2)C3=CC=C(C=C3)OC)C(=C1)OC(C)C(=O)OC
• Canonical SMILES: CC1=CC2=C(C(=CC(=O)O2)C3=CC=C(C=C3)OC)C(=C1)OC(C)C(=O)OC

Introduction

Methyl 2-{[4-(4-methoxyphenyl)-7-methyl-2-oxo-2H-chromen-5-yl]oxy}propanoate is a synthetic organic compound belonging to the chromene family. Chromenes are known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. This specific compound incorporates a methoxyphenyl group and a methyl substituent, which can influence its chemical and biological characteristics.

Synthesis and Preparation

The synthesis of methyl 2-{[4-(4-methoxyphenyl)-7-methyl-2-oxo-2H-chromen-5-yl]oxy}propanoate typically involves a multi-step process. It may start with the preparation of the chromene core through condensation reactions, followed by the introduction of the methoxyphenyl and methyl groups. The final step involves esterification to form the propanoate derivative.

Research Findings and Future Directions

Research on chromene derivatives is ongoing, with a focus on optimizing their biological activities and exploring new applications. For methyl 2-{[4-(4-methoxyphenyl)-7-methyl-2-oxo-2H-chromen-5-yl]oxy}propanoate, future studies could investigate its specific biological properties and potential therapeutic uses.